Cas no 2229099-69-6 (3-(2,2,3,3-tetramethylcyclopropyl)azetidine)

• Product Name: 3-(2,2,3,3-tetramethylcyclopropyl)azetidine
• CAS No: 2229099-69-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6435357
• PubChem ID: 165671823
• Update Time: 2025-05-24

3-(2,2,3,3-tetramethylcyclopropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3-tetramethylcyclopropyl)azetidine
• 2229099-69-6
• EN300-1804589

• Inchi： 1S/C10H19N/c1-9(2)8(10(9,3)4)7-5-11-6-7/h7-8,11H,5-6H2,1-4H3
• InChI Key： AIRXTSRUXAXZJZ-UHFFFAOYSA-N
• SMILES： N1CC(C1)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,2,3,3-tetramethylcyclopropyl)azetidine

3-(2,2,3,3-Tetramethylcyclopropyl)Azetidine: A Comprehensive Overview

3-(2,2,3,3-Tetramethylcyclopropyl)azetidine, with the CAS number 2229099-69-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive structure, which combines a tetramethylcyclopropyl group with an azetidine ring. The azetidine moiety, a four-membered nitrogen-containing ring, contributes to the compound's stability and reactivity, making it a valuable molecule for various applications.

The synthesis of 3-(2,2,3,3-tetramethylcyclopropyl)azetidine involves advanced techniques in organic synthesis. Researchers have explored various methods to optimize the yield and purity of this compound. Recent studies have highlighted the use of transition metal catalysts to facilitate the formation of the azetidine ring under mild conditions. These advancements have not only improved the synthetic process but also opened new avenues for exploring its potential applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The tetramethylcyclopropyl group imparts unique electronic and steric properties to the molecule, which can be advantageous in designing bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain enzymes involved in neurodegenerative diseases. This has sparked interest in further exploring its potential as a lead compound for developing therapeutic agents.

In addition to its biological applications, 3-(2,2,3,3-tetramethylcyclopropyl)azetidine has also been investigated for its role in materials science. The rigid structure of the azetidine ring and the bulky substituents on the cyclopropyl group make this compound an ideal candidate for designing advanced materials with tailored mechanical and electronic properties. Recent research has focused on incorporating this compound into polymer systems to enhance their mechanical strength and thermal stability.

The structural uniqueness of this compound also makes it a valuable tool in chemical education and research. Its synthesis and characterization provide students and researchers with an excellent opportunity to explore fundamental concepts in organic chemistry. Moreover, the compound's reactivity under different conditions has been extensively studied, contributing to our understanding of ring-opening reactions and stereochemical outcomes.

From a sustainability perspective, there is growing interest in developing eco-friendly methods for synthesizing 3-(2,2,3,3-tetramethylcyclopropyl)azetidine. Researchers are exploring green chemistry approaches that minimize waste and reduce energy consumption during the synthesis process. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 3-(2,2,3,3-tetramethylcyclopropyl)azetidine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions. As advancements in synthetic methodologies and material science progress further elucidation of its potential will undoubtedly lead to groundbreaking discoveries.